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Compound of Interest

Compound Name: 2-Allylaminopyridine

Cat. No.: B009497

Disclaimer: Publicly available scientific literature and data for 2-Allylaminopyridine (CAS No.
100377-15-9) are scarce. This guide provides a comprehensive overview based on the general
chemistry of 2-aminopyridine derivatives and predicted properties. The experimental protocols
and potential biological activities described herein are based on established methodologies for
similar compounds and should be considered as starting points for further research.

Introduction

2-Allylaminopyridine, with the CAS number 100377-15-9, is an organic compound featuring a
pyridine ring substituted with an allyl amino group at the 2-position. The core structure, 2-
aminopyridine, is a well-known pharmacophore and a versatile building block in medicinal
chemistry and materials science. The introduction of an allyl group provides a reactive handle
for further chemical modifications, making 2-Allylaminopyridine a potentially valuable
intermediate in the synthesis of more complex molecules with diverse biological activities. This
guide aims to provide researchers, scientists, and drug development professionals with a
foundational understanding of this compound, including its synthesis, predicted properties, and
potential areas of application.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 2-Allylaminopyridine are not
readily available in the public domain. The following table summarizes predicted properties
based on computational models and data from structurally similar compounds. These values
should be used as estimates and require experimental validation.
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Property Predicted Value/lnformation
Molecular Formula CsH1oN:2
Molecular Weight 134.18 g/mol
Likely a liquid or low-melting solid at room
Appearance
temperature
Boiling Point Estimated to be in the range of 200-250 °C
Melting Point Not available
Expected to be soluble in common organic
N solvents like ethanol, methanol, DMSO, and
Solubility . I -
chlorinated solvents. Limited solubility in water
is anticipated.
K The pyridine nitrogen is expected to have a pKa
pKa

around 6-7, typical for 2-aminopyridines.

Synthesis of 2-Allylaminopyridine

While a specific, detailed experimental protocol for the synthesis of 2-Allylaminopyridine is
not published, a plausible and commonly used method is the N-alkylation of 2-aminopyridine
with an allyl halide, such as allyl bromide.

General Experimental Protocol: N-Allylation of 2-
Aminopyridine

This protocol is a general procedure and may require optimization for optimal yield and purity.
Materials:

e 2-Aminopyridine

e Allyl bromide

e A suitable base (e.g., potassium carbonate, sodium hydride)
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Anhydrous polar aprotic solvent (e.g., N,N-dimethylformamide (DMF), acetonitrile)

Deionized water

Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere
(e.g., nitrogen or argon), dissolve 2-aminopyridine (1 equivalent) in the chosen anhydrous
solvent.

o Add the base (1.1-1.5 equivalents) to the solution and stir the mixture for 15-30 minutes at
room temperature.

o Slowly add allyl bromide (1.0-1.2 equivalents) to the reaction mixture.

» Heat the reaction mixture to a suitable temperature (e.g., 50-80 °C) and monitor the reaction
progress by thin-layer chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature.

e Quench the reaction by adding deionized water.

» Extract the aqueous layer with an organic solvent multiple times.

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

 Filter and concentrate the solvent under reduced pressure to obtain the crude product.

» Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2-Allylaminopyridine.
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Experimental Workflow Diagram
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Caption: General workflow for the synthesis of 2-Allylaminopyridine.

Spectroscopic Characterization (Predicted)

While experimental spectra are not available, the expected spectroscopic features of 2-
Allylaminopyridine are outlined below.

'H NMR: The spectrum would be expected to show signals for the aromatic protons of the
pyridine ring (typically in the d 6.5-8.0 ppm region), a multiplet for the vinyl proton of the allyl
group (6 5.8-6.0 ppm), two doublets for the terminal vinyl protons (6 5.0-5.3 ppm), and a
doublet for the methylene protons adjacent to the nitrogen (6 3.8-4.2 ppm). A broad singlet
for the N-H proton would also be expected.

e 13C NMR: The spectrum should display four signals for the pyridine ring carbons (6 105-160
ppm), a signal for the internal vinyl carbon (& 130-140 ppm), a signal for the terminal vinyl
carbon (6 115-120 ppm), and a signal for the methylene carbon (& 45-55 ppm).

» IR Spectroscopy: Characteristic absorption bands would be expected for N-H stretching
(around 3300-3400 cm™1), C-H stretching of the aromatic and aliphatic groups (around 2850-
3100 cm~1), C=C stretching of the pyridine ring and allyl group (around 1600-1650 cm™1),
and C-N stretching (around 1200-1350 cm™1).

e Mass Spectrometry: The mass spectrum should show a molecular ion peak (M*) at m/z =
134.18.

Potential Biological Activities and Applications

The biological activity of 2-Allylaminopyridine has not been reported. However, the 2-
aminopyridine scaffold is present in numerous biologically active compounds. Derivatives of 2-
aminopyridine have been reported to exhibit a wide range of pharmacological activities,
including but not limited to:

» Antibacterial and Antifungal Activity: Many 2-aminopyridine derivatives have shown potent
antimicrobial effects.

» Anticancer Activity: This scaffold is a key component of several kinase inhibitors and other
anticancer agents.
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» Anti-inflammatory Activity: Certain derivatives have demonstrated significant anti-
inflammatory properties.

o Central Nervous System (CNS) Activity: Some 2-aminopyridine analogs have been
investigated for their effects on the CNS.

The presence of the allyl group in 2-Allylaminopyridine allows for its use in various chemical
transformations, such as:

e Click Chemistry: The allyl group can participate in thiol-ene reactions.

o Metathesis Reactions: It can be used in ring-closing or cross-metathesis reactions to build
more complex molecular architectures.

o Polymerization: The vinyl group can be used for the synthesis of functional polymers.

Given the known activities of the 2-aminopyridine core and the synthetic versatility of the allyl
group, 2-Allylaminopyridine represents an interesting candidate for screening in various
biological assays and for use as a building block in the synthesis of novel bioactive molecules.
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Caption: Role of 2-Allylaminopyridine in drug discovery.

Safety and Handling
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Specific safety data for 2-Allylaminopyridine is not available. However, based on the parent
compound, 2-aminopyridine, and the reactive nature of allyl compounds, it should be handled
with care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn. Avoid inhalation, ingestion,
and skin contact. For detailed safety information, it is advisable to consult the Safety Data
Sheet (SDS) from a commercial supplier, if available.

Conclusion

2-Allylaminopyridine (CAS No. 100377-15-9) is a chemical compound for which there is a
notable lack of published experimental data. This technical guide has provided a framework for
its synthesis, predicted properties, and potential applications based on the well-established
chemistry of 2-aminopyridine derivatives. The information presented here should serve as a
valuable resource for researchers interested in exploring the chemistry and biological potential
of this and related compounds. Further experimental investigation is necessary to validate the
predicted properties and to fully elucidate the potential of 2-Allylaminopyridine in drug
discovery and materials science.

« To cite this document: BenchChem. [An In-depth Technical Guide to 2-Allylaminopyridine
(CAS No. 100377-15-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009497#2-allylaminopyridine-cas-number-100377-
15-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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